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Introduction
Caspase-3 is a critical executioner caspase in the apoptotic signaling pathway, playing a pivotal

role in the dismantling of the cell. Its activity is a key biomarker for apoptosis. This document

provides a detailed protocol for a fluorometric assay to measure Caspase-3 activity and to

assess the inhibitory effects of PHA-690509, a compound that has been shown to inhibit

Caspase-3.[1][2][3] This assay is based on the cleavage of a fluorogenic substrate, such as

Acetyl-Asp-Glu-Val-Asp-7-Amino-4-methylcoumarin (Ac-DEVD-AMC), by active Caspase-3,

which releases the fluorescent AMC molecule. The resulting fluorescence is directly

proportional to the Caspase-3 activity in the sample.

PHA-690509 is recognized as a cyclin-dependent kinase (CDK) inhibitor and has also been

identified as an inhibitor of Caspase-3 activity.[1][2][3] While its primary role is in cell cycle

regulation, its impact on Caspase-3 makes it a compound of interest in apoptosis research.

This protocol will guide users in quantifying Caspase-3 activity and evaluating the inhibitory

potential of PHA-690509.

Signaling Pathway
The activation of Caspase-3 is a central event in both the intrinsic and extrinsic apoptotic

pathways. The following diagram illustrates the convergence of these pathways on Caspase-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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